3-fluoro-N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C21H18F2N2O4S2/c22-16-7-10-19(11-8-16)31(28,29)25-12-2-3-15-6-9-18(14-21(15)25)24-30(26,27)20-5-1-4-17(23)13-20/h1,4-11,13-14,24H,2-3,12H2
• InChI Key: QKKVEWZVZGXBFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)F)N(C1)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H18F2N2O4S2
• Molecular Weight: 464.5 g/mol

Description

3-fluoro-N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H18F2N2O4S2 and its molecular weight is 464.5. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

The compound is utilized in the synthesis of ring-fluorinated isoquinolines and quinolines. This process involves the intramolecular substitution of sulfonamide nitrogens for vinylic fluorines, leading to derivatives like 3-fluoroisoquinoline and 2-fluoroquinoline with high yields. This chemical transformation demonstrates the compound's role in creating fluorinated heterocyclic structures, which are valuable in various chemical and pharmaceutical applications (Ichikawa et al., 2006).

Biological and Medicinal Research

The compound belongs to a class of chemicals involving sulfonamide moiety, known for their biological activities. For instance, some sulfonamide derivatives, including compounds similar to the one , have been synthesized and evaluated for their anti-cancer properties. They are found to activate apoptotic genes in cancer cells, which is a significant pathway for cancer treatment strategies (Cumaoğlu et al., 2015). Additionally, sulfonamide derivatives are investigated for their antitubulin properties and their ability to inhibit certain signaling pathways in cancer cells, indicating their potential as potent anticancer agents (Lai et al., 2015).

Crystallography and Molecular Structure Analysis

The compound and its derivatives are subjects of crystallographic studies to understand their molecular structure and interactions. Such studies provide insights into the molecular conformation, intramolecular interactions, and crystal packing, which are crucial for understanding the chemical behavior and potential applications of these compounds (Gelbrich et al., 2011).